Cas no 685854-20-0 (4-Ethyl 2-Prop-2-en-1-yl 5-amino-3-methylthiophene-2,4-dicarboxylate)

• Product Name: 4-Ethyl 2-Prop-2-en-1-yl 5-amino-3-methylthiophene-2,4-dicarboxylate
• CAS No: 685854-20-0
• MF: C₁₂H₁₅NO₄S
• MW: 269.31680226326
• MDL: MFCD04065873
• CID: 3083619
• PubChem ID: 1578119
• Update Time: 2025-04-21

4-Ethyl 2-Prop-2-en-1-yl 5-amino-3-methylthiophene-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-allyl 4-ethyl 5-amino-3-methylthiophene-2,4-dicarboxylate
• 4-O-ethyl 2-O-prop-2-enyl 5-amino-3-methylthiophene-2,4-dicarboxylate
• 5-Amino-3-methyl-thiophene-2,4-dicarboxylic acid 2-allyl ester 4-ethyl ester
• AKOS000268883
• G32444
• 685854-20-0
• 984-986-6
• KCB85420
• MFCD04065873
• 4-ethyl 2-prop-2-en-1-yl 5-amino-3-methylthiophene-2,4-dicarboxylate
• STL194058
• 4-ethyl2-prop-2-en-1-yl5-amino-3-methylthiophene-2,4-dicarboxylate
• EN300-06070
• 4-Ethyl 2-Prop-2-en-1-yl 5-amino-3-methylthiophene-2,4-dicarboxylate

• MDL： MFCD04065873
• Inchi： 1S/C12H15NO4S/c1-4-6-17-12(15)9-7(3)8(10(13)18-9)11(14)16-5-2/h4H,1,5-6,13H2,2-3H3
• InChI Key： LDJGWUJEDBDFMZ-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C(C)=C1C(=O)OCC=C)N

Computed Properties

• Exact Mass: 269.07217913Da
• Monoisotopic Mass: 269.07217913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 107Ų